Cas no 660856-37-1 (Benzonitrile, 3-[[5-(3-methoxybenzoyl)-2-thiazolyl]amino]-)

• Product Name: Benzonitrile, 3-[[5-(3-methoxybenzoyl)-2-thiazolyl]amino]-
• CAS No: 660856-37-1
• MF: C₁₈H₁₃N₃O₂S
• MW: 335.379722356796
• CID: 1709557
• Update Time: 2024-08-31

Benzonitrile, 3-[[5-(3-methoxybenzoyl)-2-thiazolyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[[5-(3-methoxybenzoyl)-2-thiazolyl]amino]-

• Inchi： 1S/C18H13N3O2S/c1-23-15-7-3-5-13(9-15)17(22)16-11-20-18(24-16)21-14-6-2-4-12(8-14)10-19/h2-9,11H,1H3,(H,20,21)
• InChI Key： QSAKUQGXWCHXQN-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(NC2=NC=C(C(=O)C3=CC=CC(OC)=C3)S2)=C1

Computed Properties

• Exact Mass: 335.07299

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 541.8±60.0 °C(Predicted)
• PSA: 75.01
• pka: 1.37±0.10(Predicted)